67-21-0

DL-Ethionine

In Stock

• CAS RN:
• 67-21-0

• Formula:
• C6H13NO2S

• InChI:
• InChI=1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)

• InChIKey:
• GGLZPLKKBSSKCX-UHFFFAOYSA-N

• Dl-ethionine is a white crystalline flakes. (NTP, 1992)
  S-ethylhomocysteine is a non-proteinogenic alpha-amino acid that is methionine in which the S-methyl group is replaced by an S-ethyl group. It is an organic sulfide and a non-proteinogenic alpha-amino acid.

s-Indacene

• CAS RN:
• 267-21-0

• Formula:
• C12H8

• InChI:
• InChI=1S/C12H8/c1-3-9-7-11-5-2-6-12(11)8-10(9)4-1/h1-8H

• InChIKey:
• WEMQMWWWCBYPOV-UHFFFAOYSA-N

• S-indacene is an indacene that consists of a benzene ring having two fused cyclopentane rings in a rectilinear arrangement. It is an indacene and a member of s-indacenes.

Methyl triphenylacetate

• CAS RN:
• 5467-21-0

• Formula:
• C21H18O2

• InChI:
• InChI=1S/C21H18O2/c1-23-20(22)21(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19/h2-16H,1H3

• InChIKey:
• ZPGOQUZHRVSLML-UHFFFAOYSA-N

• Methyl triphenylacetate is a useful research compound. Its molecular formula is C21H18O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.

2-Furyl(3-pyridyl)methanol

In Stock

• CAS RN:
• 89667-21-0

• Formula:
• C10H9NO2

• InChI:
• InChI=1S/C10H9NO2/c12-10(9-4-2-6-13-9)8-3-1-5-11-7-8/h1-7,10,12H

• InChIKey:
• LZFFSWKVKZWGBF-UHFFFAOYSA-N

• 2-Furyl(3-pyridyl)methanol is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.

5-chloro-N-(3,4-dimethoxyphenethyl)-4-tosylthiazol-2-amine

In Stock

• CAS RN:
• 380467-21-0

• Formula:
• C20H21ClN2O4S2

• InChI:
• InChI=1S/C20H21ClN2O4S2/c1-13-4-7-15(8-5-13)29(24,25)19-18(21)28-20(23-19)22-11-10-14-6-9-16(26-2)17(12-14)27-3/h4-9,12H,10-11H2,1-3H3,(H,22,23)

• InChIKey:
• UGLGYINYUNNCNW-UHFFFAOYSA-N

• 5-chloro-N-(3,4-dimethoxyphenethyl)-4-tosylthiazol-2-amine is a useful research compound. Its molecular formula is C20H21ClN2O4S2 and its molecular weight is 452.97. The purity is usually 95%.

5-methyl-3-[3-(trifluoromethyl)phenyl]-1H-pyrazole

In Stock

• CAS RN:
• 521267-21-0

• Formula:
• C11H9F3N2

• InChI:
• InChI=1S/C11H9F3N2/c1-7-5-10(16-15-7)8-3-2-4-9(6-8)11(12,13)14/h2-6H,1H3,(H,15,16)

• InChIKey:
• DPKRQNPVMPJPBH-UHFFFAOYSA-N

• 5-methyl-3-[3-(trifluoromethyl)phenyl]-1H-pyrazole is a useful research compound. Its molecular formula is C11H9F3N2 and its molecular weight is 226.2 g/mol. The purity is usually 95%.

(Z)-ethyl 2-(([1,1'-biphenyl]-4-carbonyl)imino)-1-isopropyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534567-21-0

• Formula:
• C30H26N4O4

• InChI:
• InChI=1S/C30H26N4O4/c1-4-38-30(37)24-18-23-26(31-25-12-8-9-17-33(25)29(23)36)34(19(2)3)27(24)32-28(35)22-15-13-21(14-16-22)20-10-6-5-7-11-20/h5-19H,4H2,1-3H3

• InChIKey:
• BKLDYARZDCBKHL-MXNGAVTRSA-N

• (Z)-ethyl 2-(([1,1'-biphenyl]-4-carbonyl)imino)-1-isopropyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H26N4O4 and its molecular weight is 506.562. The purity is usually 95%.

6-(3-Fluorophenyl)-6-oxohexanenitrile

In Stock

• CAS RN:
• 898767-21-0

• Formula:
• C12H12FNO

• InChI:
• InChI=1S/C12H12FNO/c13-11-6-4-5-10(9-11)12(15)7-2-1-3-8-14/h4-6,9H,1-3,7H2

• InChIKey:
• MQZVCHPIZVFZJB-UHFFFAOYSA-N

• 6-(3-Fluorophenyl)-6-oxohexanenitrile is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.

N-Acetyldehydrophenylalanyl-valyl-valine methyl ester

• CAS RN:
• 136767-21-0

• Formula:
• C22H31N3O5

• InChI:
• InChI=1S/C22H31N3O5/c1-13(2)18(21(28)25-19(14(3)4)22(29)30-6)24-20(27)17(23-15(5)26)12-16-10-8-7-9-11-16/h7-14,18-19H,1-6H3,(H,23,26)(H,24,27)(H,25,28)/b17-12+

• InChIKey:
• IZHAAPCMGPZGHM-SFQUDFHCSA-N

• N-Acetyldehydrophenylalanyl-valyl-valine methyl ester, also known as N-Acetyldehydrophenylalanyl-valyl-valine methyl ester, is a useful research compound. Its molecular formula is C22H31N3O5 and its molecular weight is 417.5 g/mol. The purity is usually 95%.

(1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene

In Stock

• CAS RN:
• 110567-21-0

• Formula:
• C13H16O2

• InChI:
• InChI=1S/C13H16O2/c14-13-8-4-7-12(13)10-15-9-11-5-2-1-3-6-11/h1-7,12-14H,8-10H2/t12-,13+/m1/s1

• InChIKey:
• WACMQXMZXZTKIV-OLZOCXBDSA-N

• (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene, also known as (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene, is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.

(1-benzyl-3-(benzyloxy)-1H-pyrazol-4-yl)(2,6-dimethylmorpholino)methanone

In Stock

• CAS RN:
• 1014067-21-0

• Formula:
• C24H27N3O3

• InChI:
• InChI=1S/C24H27N3O3/c1-18-13-26(14-19(2)30-18)24(28)22-16-27(15-20-9-5-3-6-10-20)25-23(22)29-17-21-11-7-4-8-12-21/h3-12,16,18-19H,13-15,17H2,1-2H3

• InChIKey:
• ZUGJNPQOTLGXCT-UHFFFAOYSA-N

• (1-benzyl-3-(benzyloxy)-1H-pyrazol-4-yl)(2,6-dimethylmorpholino)methanone is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.

2-(2,2-Difluoroethoxy)phenacyl bromide

In Stock

• CAS RN:
• 1823567-21-0

• Formula:
• C10H9BrF2O2

• InChI:
• InChI=1S/C10H9BrF2O2/c11-5-8(14)7-3-1-2-4-9(7)15-6-10(12)13/h1-4,10H,5-6H2

• InChIKey:
• ZKGUYPRXFLGXIR-UHFFFAOYSA-N

• 2-(2,2-Difluoroethoxy)phenacyl bromide is a useful research compound. Its molecular formula is C10H9BrF2O2 and its molecular weight is 279.081. The purity is usually 95%.

Cis-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1441167-21-0

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-7-8(9(13)14)5-6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m1/s1

• InChIKey:
• WHYRSTZRPZXWFG-HTQZYQBOSA-N

• Cis-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.

3-Methyl-2-(4-pentyloxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187167-21-0

• Formula:
• C18H21NO2

• InChI:
• InChI=1S/C18H21NO2/c1-3-4-5-13-21-16-10-8-15(9-11-16)18(20)17-14(2)7-6-12-19-17/h6-12H,3-5,13H2,1-2H3

• InChIKey:
• SUGQEQGDFGBADJ-UHFFFAOYSA-N

• 3-Methyl-2-(4-pentyloxybenzoyl)pyridine is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.

[6-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanamine hydrochloride

In Stock

• CAS RN:
• 1373867-21-0

• Formula:
• C8H10ClF3N2O

• InChI:
• InChI=1S/C8H9F3N2O.ClH/c9-8(10,11)5-14-7-2-1-6(3-12)4-13-7;/h1-2,4H,3,5,12H2;1H

• InChIKey:
• LIFQHHKBSBCJOQ-UHFFFAOYSA-N

• [6-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C8H10ClF3N2O and its molecular weight is 242.62 g/mol. The purity is usually 95%.

Cis-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid

• CAS RN:
• 1441167-21-0; 664364-34-5

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-7-8(9(13)14)5-6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m1/s1

• InChIKey:
• WHYRSTZRPZXWFG-HTQZYQBOSA-N

• Cis-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.276. The purity is usually 95%.